Cas no 22124-67-0 (1,3-dihydro-1-methyl-2H-Pyrrol-2-one)

• Product name: 1,3-dihydro-1-methyl-2H-Pyrrol-2-one
• CAS No: 22124-67-0
• MF: C₅H₇NO
• MW: 97.11518
• CID: 1109283
• PubChem ID: 5325710

1,3-dihydro-1-methyl-2H-Pyrrol-2-one Chemical and Physical Properties

Names and Identifiers

• 1,3-dihydro-1-methyl-2H-Pyrrol-2-one
• 22124-67-0
• 1-Methyl-1,3-dihydro-2H-pyrrol-2-one
• DS-000333
• 1-methyl-2,3-dihydro-1H-pyrrol-2-one
• 1-methyl-3H-pyrrol-2-one
• InChI=1/C5H7NO/c1-6-4-2-3-5(6)7/h2,4H,3H2,1H

• Inchi： InChI=1S/C5H7NO/c1-6-4-2-3-5(6)7/h2,4H,3H2,1H3
• InChI Key： VIETUFSZPCIVQL-UHFFFAOYSA-N
• SMILES： CN1C=CCC1=O

Computed Properties

• Exact Mass: 97.05281
• Monoisotopic Mass: 97.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2
• XLogP3: -0.2

Experimental Properties

• PSA: 20.31